Cas no 1806743-22-5 (2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1806743-22-5
• MF: C₈H₄BrF₃INO₂
• MW: 409.926544189453
• CID: 4837918
• Update Time: 2025-06-09

2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H4BrF3INO2/c9-2-5-4(3-15)1-6(7(13)14-5)16-8(10,11)12/h1,3H,2H2
• InChI Key： URKWGNFHBLVKHH-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C=O)C(CBr)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on 2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxaldehyde

2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxaldehyde

The compound 2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxaldehyde, with CAS No. 1806743-22-5, is a highly functionalized aromatic compound that has garnered significant attention in the field of organic synthesis and medicinal chemistry. This compound is characterized by its pyridine ring system, which is substituted with a bromomethyl group at the 2-position, an iodo group at the 6-position, and a trifluoromethoxy group at the 5-position. Additionally, the pyridine ring is further substituted with a carboxaldehyde group at the 3-position. The combination of these substituents makes this compound a versatile building block for various chemical transformations and applications.

The bromomethyl group in this compound serves as an excellent leaving group, enabling nucleophilic substitution reactions. This feature is particularly valuable in the synthesis of bioactive molecules, where such groups can be replaced with other functional groups to modulate biological activity. The iodo substituent at the 6-position introduces additional electronic effects and steric hindrance, which can influence the reactivity and selectivity of the compound in various reactions. Furthermore, the trifluoromethoxy group at the 5-position contributes to both electronic and steric effects, enhancing the compound's stability and reactivity in certain chemical environments.

The carboxaldehyde group at the 3-position of the pyridine ring adds another layer of functionality to this compound. Aldehydes are known for their ability to participate in condensation reactions, such as aldol reactions, which are widely used in organic synthesis to form complex carbon frameworks. This makes 2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxaldehyde an ideal candidate for constructing heterocyclic compounds with potential biological activity.

Recent studies have highlighted the importance of such multifunctional compounds in drug discovery. For instance, researchers have explored the use of similar compounds as scaffolds for designing kinase inhibitors and other enzyme-targeted therapies. The presence of multiple reactive groups in this compound allows for modular synthesis approaches, where different substituents can be introduced or modified to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

In terms of synthetic applications, this compound can be employed as an intermediate in the construction of more complex molecules. For example, the bromomethyl group can undergo nucleophilic substitution with various nucleophiles to introduce new functionalities. Similarly, the aldehyde group can be used to form imines or other derivatives through condensation reactions. The iodide substituent can also participate in cross-coupling reactions, such as Suzuki-Miyaura couplings, enabling the introduction of diverse aryl or alkenyl groups into the molecule.

From a medicinal chemistry perspective, this compound's structure suggests potential applications in anti-cancer drug development. The combination of electron-withdrawing groups (such as trifluoromethoxy) and electron-donating groups (such as aldehyde) can create a balance that enhances binding affinity to specific protein targets. Additionally, recent advancements in click chemistry have demonstrated how such compounds can be efficiently incorporated into larger molecular frameworks using copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions.

Another area where this compound shows promise is in agrochemical research. The trifluoromethoxy group is known to impart herbicidal activity in certain compounds by disrupting plant hormone signaling pathways. By modifying other substituents on this pyridine ring system, researchers could potentially develop new herbicides with improved efficacy and reduced environmental impact.

In conclusion, 2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxaldehyde represents a valuable tool for modern organic synthesis and drug discovery efforts. Its unique combination of functional groups provides chemists with multiple avenues for chemical modification and functionalization. As research continues to uncover novel applications for such compounds, their role in advancing therapeutic and agrochemical development will undoubtedly grow.